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Compound of Interest

Compound Name: Veracillin

Cat. No.: B14098189 Get Quote

Introduction
Varenicline, marketed as Veracillin, is a prescription medication used to treat smoking

addiction. It is a partial agonist of the α4β2 nicotinic acetylcholine receptor, and its therapeutic

action involves alleviating nicotine withdrawal symptoms and reducing the rewarding effects of

nicotine. Monitoring the plasma concentration of varenicline is crucial in clinical trials,

pharmacokinetic studies, and therapeutic drug monitoring to ensure efficacy and safety. This

application note provides a detailed protocol for the sensitive and selective quantification of

varenicline in human plasma samples using Liquid Chromatography-Tandem Mass

Spectrometry (LC-MS/MS), a powerful analytical technique for clinical pharmacokinetics.

Experimental Workflow
The overall experimental workflow for the quantification of varenicline in plasma samples is

depicted below. This process includes sample preparation, chromatographic separation, and

mass spectrometric detection.
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To cite this document: BenchChem. [Application Note: Quantification of Varenicline
(Veracillin) in Human Plasma using LC-MS/MS]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b14098189#quantifying-veracillin-
varenicline-levels-in-plasma-samples]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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